Cas no 89790-01-2 (Benzeneacetamide, 4-(1-methylethoxy)-)

Benzeneacetamide, 4-(1-methylethoxy)- structure
89790-01-2 structure
Product Name:Benzeneacetamide, 4-(1-methylethoxy)-
CAS No:89790-01-2
MF:C11H15NO2
MW:193.242303133011
CID:589000
PubChem ID:44371701
Update Time:2025-04-19

Benzeneacetamide, 4-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide, 4-(1-methylethoxy)-
    • 2-(4-propan-2-yloxyphenyl)acetamide
    • 2-{4-[(Propan-2-yl)oxy]phenyl}acetamide
    • DTXSID20658527
    • BDBM50226172
    • CHEMBL157024
    • 89790-01-2
    • SCHEMBL6081274
    • Inchi: 1S/C11H15NO2/c1-8(2)14-10-5-3-9(4-6-10)7-11(12)13/h3-6,8H,7H2,1-2H3,(H2,12,13)
    • InChI Key: NTASSWZOMHRKQT-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)CC(N)=O)C(C)C

Computed Properties

  • Exact Mass: 193.11
  • Monoisotopic Mass: 193.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.3A^2
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